Cas no 1549042-00-3 (1-(2-methyl-6-nitrophenyl)propan-2-ol)

• Product Name: 1-(2-methyl-6-nitrophenyl)propan-2-ol
• CAS No: 1549042-00-3
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6543349
• PubChem ID: 115554158
• Update Time: 2025-11-06

1-(2-methyl-6-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyl-6-nitrophenyl)propan-2-ol
• 1549042-00-3
• EN300-1846372

• Inchi： 1S/C10H13NO3/c1-7-4-3-5-10(11(13)14)9(7)6-8(2)12/h3-5,8,12H,6H2,1-2H3
• InChI Key： BCSYMJJVSHJUPL-UHFFFAOYSA-N
• SMILES： OC(C)CC1C(=CC=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66Ų

Additional information on 1-(2-methyl-6-nitrophenyl)propan-2-ol

Introduction to 1-(2-methyl-6-nitrophenyl)propan-2-ol (CAS No. 1549042-00-3) and Its Emerging Applications in Chemical Biology

The compound 1-(2-methyl-6-nitrophenyl)propan-2-ol, identified by the CAS number 1549042-00-3, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound, featuring a nitro-substituted aromatic ring coupled with an alcoholic side chain, has garnered attention due to its structural versatility and biological activity. The nitro group at the 2-position of the phenyl ring introduces a strong electron-withdrawing effect, which modulates the reactivity and interaction of the molecule with biological targets. Meanwhile, the propan-2-ol moiety provides a hydrophobic anchor that enhances solubility and binding affinity in aqueous environments.

In recent years, there has been growing interest in developing novel scaffolds that can interact with biological macromolecules in unique ways. The structural motif of 1-(2-methyl-6-nitrophenyl)propan-2-ol aligns well with this trend, as it combines aromaticity with functional groups that can participate in hydrogen bonding, π-stacking, and other non-covalent interactions. These properties make it an attractive candidate for drug discovery programs targeting enzymes and receptors involved in critical biological pathways.

One of the most compelling aspects of this compound is its potential as a lead structure for the development of therapeutic agents. The nitro group can be further functionalized through reduction or diazotization reactions, allowing for the synthesis of derivatives with tailored pharmacological profiles. For instance, reduction of the nitro group to an amine could yield a compound with enhanced solubility and potentially different binding characteristics compared to the parent molecule. Such modifications are essential in medicinal chemistry to optimize bioavailability, metabolic stability, and target engagement.

Recent studies have highlighted the importance of aromatic nitro compounds in modulating inflammatory responses and neurotransmitter signaling. The nitro-substituted phenyl ring in 1-(2-methyl-6-nitrophenyl)propan-2-ol has been shown to interact with heme-containing proteins, such as cytochrome P450 enzymes, which play a pivotal role in drug metabolism and detoxification processes. Additionally, the presence of a methyl group at the 2-position enhances lipophilicity, enabling better penetration across biological membranes—a crucial factor for oral bioavailability.

The alcoholic side chain contributes to the compound's ability to engage in hydrogen bonding interactions, which are fundamental for binding to proteins and nucleic acids. This feature is particularly valuable in designing molecules that require precise spatial orientation within active sites. For example, compounds with similar structural features have been explored as inhibitors of kinases and other enzymes implicated in cancer and inflammatory diseases. The combination of these structural elements makes 1-(2-methyl-6-nitrophenyl)propan-2-ol a promising candidate for further investigation.

Advances in computational chemistry have also facilitated the exploration of this compound's potential applications. Molecular docking studies suggest that it can bind effectively to various protein targets, including those involved in pain perception, neurodegeneration, and metabolic disorders. These virtual screening approaches have accelerated the identification of lead compounds that warrant experimental validation. The integration of experimental data with computational predictions provides a robust framework for optimizing drug-like properties.

In conclusion, 1-(2-methyl-6-nitrophenyl)propan-2-ol (CAS No. 1549042-00-3) represents a structurally intriguing molecule with broad applications in chemical biology and drug discovery. Its unique combination of functional groups—namely the nitro-substituted phenyl ring, the methyl group at the 2-position, and the alcoholic side chain—makes it well-suited for modulating biological pathways relevant to human health and disease. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one are poised to play a significant role in shaping future treatments.